Cas no 1806372-65-5 (1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one)

• Product Name: 1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one
• CAS No: 1806372-65-5
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5004273
• Update Time: 2025-10-29

1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one

• Inchi： 1S/C10H12BrNO/c1-7-4-9(12)3-2-8(7)5-10(13)6-11/h2-4H,5-6,12H2,1H3
• InChI Key： WOUUVBYHXILAFU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one

Comprehensive Overview of 1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one (CAS No. 1806372-65-5)

1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one (CAS No. 1806372-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to as a brominated ketone derivative, features a 4-amino-2-methylphenyl group attached to a 3-bromopropan-2-one backbone, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role in the development of novel drug candidates and biologically active molecules.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has placed compounds like 1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one at the forefront of innovation. Its CAS No. 1806372-65-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent studies highlight its potential in designing targeted therapies, particularly in areas such as cancer research and neurodegenerative diseases, where precise molecular modifications are critical.

One of the key advantages of 1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one is its adaptability in multi-step synthetic routes. Chemists value its bromine substituent for facilitating further functionalization, enabling the creation of complex molecules with tailored properties. This aligns with the current trend in green chemistry, where efficient and sustainable synthesis methods are prioritized. The compound’s amino-methylphenyl moiety also offers opportunities for hydrogen bonding and π-stacking interactions, which are essential for optimizing drug-receptor binding.

In the context of search engine trends, queries related to "synthesis of brominated ketones" and "applications of 4-amino-2-methylphenyl derivatives" have seen a steady rise. This underscores the compound’s importance in addressing contemporary challenges in drug discovery and chemical manufacturing. Additionally, its CAS No. 1806372-65-5 is often cross-referenced with studies on structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven molecular design.

From a regulatory perspective, 1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one is handled under standard laboratory safety protocols, with no restrictions as a controlled substance. Its use in academic research and industrial R&D is well-documented, particularly in journals focusing on organic synthesis and pharmacology. As the scientific community continues to explore its potential, this compound remains a valuable tool for advancing precision medicine and next-generation therapeutics.

In summary, 1-(4-Amino-2-methylphenyl)-3-bromopropan-2-one (CAS No. 1806372-65-5) represents a critical building block in modern chemistry. Its unique structural features and broad applicability make it a subject of ongoing research, driven by the need for innovative solutions in healthcare and sustainable technology. For researchers and industry professionals, understanding its properties and applications is essential for staying at the cutting edge of scientific progress.